Cas no 1016519-61-1 (2-(Methyl-2-pyridylamino)acetic acid)

• Product Name: 2-(Methyl-2-pyridylamino)acetic acid
• CAS No: 1016519-61-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09932969
• CID: 1027618
• PubChem ID: 18368887
• Update Time: 2025-11-02

2-(Methyl-2-pyridylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(pyridin-2-yl)amino)acetic acid
• 2-(Methyl-2-pyridylamino)acetic Acid
• 2-[methyl(pyridin-2-yl)amino]acetic acid
• Glycine,N-methyl-N-2-pyridinyl
• 2-(Methyl(pyridin-2-yl)
• Glycine, N-methyl-N-2-pyridinyl-
• PubChem19303
• N-Methyl-N-pyridin-2-ylglycine
• 2-(Methyl-2-pyridylamino)aceticAcid
• 0429AA
• TRA0007495
• SY008636
• AB0065949
• DTXSID20593181
• MFCD09932969
• AS-32264
• [METHYL(PYRIDIN-2-YL)AMINO]ACETIC ACID
• 1016519-61-1
• SCHEMBL20322983
• A897114
• DB-058629
• AKOS000173901
• N-methyl-N-(pyridin-2-yl)glycine
• CS-0313330
• 2-(Methyl-2-pyridylamino)acetic acid

• MDL： MFCD09932969
• Inchi： 1S/C8H10N2O2/c1-10(6-8(11)12)7-4-2-3-5-9-7/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： QDKWXVPNPFDKEY-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Experimental Properties

• Boiling Point: 334.4 ℃ at 760 mmHg
• Flash Point: 156℃
• PSA: 53.43000
• LogP: 0.60240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Methyl-2-pyridylamino)acetic acid

2-(Methyl-2-pyridylamino)acetic Acid (CAS 1016519-61-1): Properties, Applications, and Market Insights

2-(Methyl-2-pyridylamino)acetic acid (CAS 1016519-61-1) is a specialized organic compound with growing interest in pharmaceutical and biochemical research. This pyridine derivative features a unique molecular structure combining a methyl-substituted pyridylamino group with an acetic acid moiety, making it valuable for various synthetic applications. Researchers often search for "2-(Methyl-2-pyridylamino)acetic acid synthesis" or "CAS 1016519-61-1 applications," reflecting its importance in medicinal chemistry.

The compound's physicochemical properties include moderate water solubility due to its carboxylic acid functional group, with a molecular weight of 166.18 g/mol. Its heterocyclic structure contributes to interesting electronic properties that are valuable in drug design and material science. Recent studies have explored its potential as a ligand in metal complexes, particularly in catalysis applications where modified pyridine derivatives show enhanced activity.

In pharmaceutical applications, 2-(Methyl-2-pyridylamino)acetic acid serves as a key intermediate for developing novel therapeutic agents. The compound's structure allows for diverse modifications, making it valuable in creating targeted drug molecules. Current research trends focus on its potential in developing kinase inhibitors and anti-inflammatory compounds, addressing growing market demands for more effective treatments.

The global market for specialty pyridine derivatives like 2-(Methyl-2-pyridylamino)acetic acid is expanding, driven by increased pharmaceutical R&D investment. Manufacturers are responding to frequent searches for "CAS 1016519-61-1 suppliers" and "high purity pyridine derivatives" by improving production processes to meet quality standards. The compound's stability and synthetic versatility contribute to its growing commercial importance.

Quality control of 2-(Methyl-2-pyridylamino)acetic acid requires precise analytical methods. Common characterization techniques include HPLC analysis, mass spectrometry, and NMR spectroscopy, ensuring batch-to-batch consistency for research applications. Researchers often inquire about "CAS 1016519-61-1 purity standards" and "analytical methods for pyridine derivatives," highlighting the need for reliable quality assessment protocols.

Environmental and safety considerations for handling 2-(Methyl-2-pyridylamino)acetic acid follow standard laboratory practices for organic compounds. While not classified as hazardous, proper storage conditions (typically cool, dry environments) maintain its stability. The growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes for such functionalized pyridine compounds.

Future research directions for CAS 1016519-61-1 include exploring its potential in bioconjugation chemistry and material science applications. The compound's ability to form stable complexes with various metals makes it interesting for developing functional materials. These emerging applications align with current scientific trends toward multifunctional molecular building blocks in advanced technologies.

For researchers working with 2-(Methyl-2-pyridylamino)acetic acid, understanding its structure-activity relationships is crucial. The compound's electronic properties and hydrogen bonding capacity influence its behavior in different chemical environments. These characteristics make it particularly valuable in medicinal chemistry optimization programs and molecular recognition studies.

The synthesis of 2-(Methyl-2-pyridylamino)acetic acid typically involves nucleophilic substitution reactions on appropriately functionalized pyridine precursors. Recent methodological improvements have focused on increasing yields and reducing byproducts, addressing common search queries about "efficient synthesis of CAS 1016519-61-1." These advancements support the compound's broader adoption in research and development applications.

In conclusion, 2-(Methyl-2-pyridylamino)acetic acid (CAS 1016519-61-1) represents an important building block in organic synthesis with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to attract research interest, particularly in pharmaceutical development and materials science. As the demand for specialized heterocyclic compounds grows, this compound is well-positioned to play an increasingly significant role in scientific innovation.